Cas no 1783324-13-9 (2-Pyrimidinecarboxylic acid, 5-(3-methylphenyl)-)

• Product Name: 2-Pyrimidinecarboxylic acid, 5-(3-methylphenyl)-
• CAS No: 1783324-13-9
• MF: C₁₂H₁₀N₂O₂
• MW: 214.220002651215
• CID: 6057802
• PubChem ID: 84734826
• Update Time: 2025-07-18

2-Pyrimidinecarboxylic acid, 5-(3-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrimidinecarboxylic acid, 5-(3-methylphenyl)-
• 1783324-13-9
• 5-(3-Methylphenyl)pyrimidine-2-carboxylic acid
• EN300-736893
• 5-(3-Methylphenyl)pyrimidine-2-carboxylicacid

• Inchi： 1S/C12H10N2O2/c1-8-3-2-4-9(5-8)10-6-13-11(12(15)16)14-7-10/h2-7H,1H3,(H,15,16)
• InChI Key： MVDMWGSKCCBQCZ-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)=NC=C(C2=CC=CC(C)=C2)C=N1

Computed Properties

• Exact Mass: 214.074227566g/mol
• Monoisotopic Mass: 214.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 63.1Ų

Experimental Properties

• Density: 1.260±0.06 g/cm3(Predicted)
• Boiling Point: 461.6±48.0 °C(Predicted)
• pka: 3.07±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

Additional information on 2-Pyrimidinecarboxylic acid, 5-(3-methylphenyl)-

Comprehensive Overview of 2-Pyrimidinecarboxylic acid, 5-(3-methylphenyl)- (CAS No. 1783324-13-9)

2-Pyrimidinecarboxylic acid, 5-(3-methylphenyl)- (CAS No. 1783324-13-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its pyrimidine core and 3-methylphenyl substitution, is a key intermediate in the synthesis of bioactive molecules. Its unique structural features make it a valuable building block for drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. Researchers are increasingly exploring its potential in addressing drug-resistant infections and chronic inflammatory diseases, aligning with current trends in precision medicine.

The growing demand for heterocyclic compounds like 2-Pyrimidinecarboxylic acid, 5-(3-methylphenyl)- reflects the broader shift toward targeted therapies. With the rise of AI-driven drug design and computational chemistry, this compound's molecular properties are being optimized for enhanced bioavailability and selectivity. Its carboxylic acid functionality allows for further derivatization, enabling the creation of prodrugs or conjugates with improved pharmacokinetic profiles. This adaptability positions it as a critical component in the development of next-generation small-molecule therapeutics.

In agrochemical applications, 2-Pyrimidinecarboxylic acid, 5-(3-methylphenyl)- is investigated for its role in crop protection formulations. Its potential as a precursor for herbicides and fungicides aligns with the global push for sustainable agriculture. As regulatory pressures mount against traditional pesticides, this compound's eco-friendly derivatives could offer safer alternatives. Recent studies highlight its efficacy against plant pathogens, making it a candidate for integrated pest management systems.

The synthesis of 2-Pyrimidinecarboxylic acid, 5-(3-methylphenyl)- typically involves Pd-catalyzed cross-coupling or multicomponent reactions, methodologies that dominate modern organic chemistry. Innovations in green chemistry have further refined its production, reducing waste and energy consumption. These advancements resonate with the pharmaceutical industry's focus on cost-effective and scalable processes, addressing common search queries like "how to optimize heterocyclic synthesis" or "scalable routes for pyrimidine derivatives."

From a commercial perspective, CAS No. 1783324-13-9 is supplied by leading fine chemical manufacturers under stringent quality control standards. Analytical techniques such as HPLC and NMR ensure purity, a critical factor for end-users in regulated industries. The compound's stability under various storage conditions also makes it a reliable choice for long-term research projects, answering frequent questions about "handling and storage of pyrimidinecarboxylic acids."

In summary, 2-Pyrimidinecarboxylic acid, 5-(3-methylphenyl)- exemplifies the intersection of innovation and practicality in modern chemistry. Its versatility across therapeutic and agricultural domains, coupled with sustainable synthesis methods, ensures its relevance in an era prioritizing molecular efficiency and environmental responsibility. As research progresses, this compound is poised to play a pivotal role in solving some of science's most pressing challenges.